Cas no 2877702-25-3 (4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile)

• Product Name: 4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile
• CAS No: 2877702-25-3
• MF: C₁₇H₂₀N₆OS
• MW: 356.445301055908
• CID: 5331295
• PubChem ID: 165435061
• Update Time: 2025-06-13

4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile
• AKOS040861120
• 2877702-25-3
• F6738-6217
• 4-[4-[[(3-Methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]-2-(methylthio)-5-pyrimidinecarbonitrile

• Inchi： 1S/C17H20N6OS/c1-12-16(20-6-5-19-12)24-11-13-3-7-23(8-4-13)15-14(9-18)10-21-17(22-15)25-2/h5-6,10,13H,3-4,7-8,11H2,1-2H3
• InChI Key： VQDUQHQJDAJVCH-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(C#N)C(N2CCC(COC3=NC=CN=C3C)CC2)=N1

Computed Properties

• Exact Mass: 356.14193046g/mol
• Monoisotopic Mass: 356.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.8±50.0 °C(Predicted)
• pka: 4.26±0.40(Predicted)

Additional information on 4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile

Comprehensive Overview of 4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile (CAS No. 2877702-25-3)

4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile (CAS No. 2877702-25-3) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a pyrimidine core substituted with a piperidine moiety and a methylsulfanyl group, makes it a promising candidate for various applications. The compound's nitrile functionality further enhances its reactivity, enabling diverse synthetic modifications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by advancements in drug discovery and precision medicine. 4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile aligns with this trend, as its heterocyclic scaffold is reminiscent of several FDA-approved drugs. The compound's lipophilic properties and hydrogen-bond acceptors suggest favorable bioavailability, a critical factor in modern pharmacokinetic optimization. These attributes have sparked discussions in forums and publications, with many asking, "How does this compound compare to existing kinase inhibitors in terms of selectivity and potency?"

The synthesis of 4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile involves multi-step organic transformations, including nucleophilic substitution and cyclization reactions. Its piperidine ring, a common pharmacophore, is strategically modified to enhance binding affinity to biological targets. This has led to inquiries like, "What are the optimal conditions for scaling up its production?" among synthetic chemists. Additionally, the compound's methylsulfanyl group offers a handle for further derivatization, enabling the exploration of structure-activity relationships (SAR).

From an SEO perspective, queries such as "2877702-25-3 supplier" and "4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile applications" are trending, reflecting commercial and academic interest. The compound's potential in cancer research and neurodegenerative diseases is frequently discussed, aligning with broader societal concerns about healthcare innovation. Its molecular weight and logP value also make it a subject of computational chemistry studies, where researchers model its ADMET properties to predict clinical viability.

In conclusion, 4-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile represents a compelling case study in medicinal chemistry. Its versatility and drug-like properties position it as a valuable tool for addressing unmet medical needs. As the scientific community continues to unravel its mechanisms, this compound may soon transition from bench to bedside, answering the pressing question: "Can it overcome the challenges of clinical translation?"